Cas no 1361575-47-4 (Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate
• CAS No: 1361575-47-4
• MF: C₁₄H₇Cl₃F₃NO₂
• MW: 384.565091371536
• CID: 4967343
• Update Time: 2025-09-23

Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate

• Inchi： 1S/C14H7Cl3F3NO2/c1-23-13(22)6-4-9(21-10(5-6)14(18,19)20)7-2-3-8(15)12(17)11(7)16/h2-5H,1H3
• InChI Key： KCZNNHHWQADDGI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C(=O)OC)C=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Exact Mass: 382.949446 g/mol
• Monoisotopic Mass: 382.949446 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 384.6
• XLogP3: 5.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate

Research Brief on Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate (CAS: 1361575-47-4)

Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate (CAS: 1361575-47-4) is a chemically synthesized compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound belongs to the class of isonicotinate derivatives, which are known for their diverse biological activities, including herbicidal and potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, aiming to explore its utility in crop protection and drug development.

The synthesis of Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate involves multi-step organic reactions, including chlorination, trifluoromethylation, and esterification. Researchers have optimized these processes to improve yield and purity, which are critical for its commercial and research applications. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological testing.

In agrochemical research, this compound has demonstrated potent herbicidal activity against a broad spectrum of weeds. Its mechanism of action is believed to involve the inhibition of key enzymes in the plant's metabolic pathways, leading to growth suppression and eventual death. Field trials have shown promising results, with effective weed control at relatively low application rates, making it a potential candidate for sustainable agriculture practices. However, further studies are needed to assess its environmental impact and resistance management strategies.

Beyond its herbicidal properties, Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate has also been investigated for its potential pharmaceutical applications. Preliminary in vitro studies suggest that it may exhibit antimicrobial and anti-inflammatory activities, although the exact mechanisms remain under investigation. Researchers are particularly interested in its trifluoromethyl group, which is known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. These findings open new avenues for the development of novel therapeutics, pending further preclinical and clinical validation.

Despite its promising applications, challenges remain in the large-scale production and regulatory approval of Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate. The synthesis process, while optimized, still requires costly reagents and stringent conditions, which may limit its commercial viability. Additionally, comprehensive toxicological and environmental studies are essential to ensure its safety for widespread use. Collaborative efforts between academia and industry are crucial to address these challenges and unlock the full potential of this compound.

In conclusion, Methyl 2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)isonicotinate (CAS: 1361575-47-4) represents a versatile compound with significant potential in both agrochemical and pharmaceutical fields. Ongoing research aims to refine its synthesis, elucidate its biological mechanisms, and evaluate its safety and efficacy. As the scientific community continues to explore its applications, this compound may soon play a pivotal role in addressing global challenges in agriculture and healthcare.